Cas no 1000991-57-0 (2-(2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1,3-thiazol-4-yl)acetic acid)

• Product Name: 2-(2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1,3-thiazol-4-yl)acetic acid
• CAS No: 1000991-57-0
• CID: 4558574
• PubChem ID: 39457262
• Update Time: 2025-06-10

2-(2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1,3-thiazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1,3-thiazol-4-yl)acetic acid
• 2-(2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1,3-thiazol-4-yl)acetic acid

Computed Properties

• Exact Mass: 326.130028g/mol
• Monoisotopic Mass: 326.130028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 326.4g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 2-(2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1,3-thiazol-4-yl)acetic acid

Introduction to 2-(2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1,3-thiazol-4-yl)acetic acid (CAS No. 1000991-57-0)

2-(2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1,3-thiazol-4-yl)acetic acid (CAS No. 1000991-57-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as Boc-Piperidine-Thiazole Acetic Acid, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of 2-(2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1,3-thiazol-4-yl)acetic acid is composed of a piperidine ring protected by a tert-butoxycarbonyl (Boc) group, a thiazole ring, and an acetic acid moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The Boc group is commonly used in organic synthesis to protect amino groups during multi-step reactions, ensuring the integrity of the final product. The thiazole ring, on the other hand, is known for its bioactive properties and is frequently found in various pharmaceuticals and agrochemicals.

In terms of chemical synthesis, 2-(2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1,3-thiazol-4-yl)acetic acid can be prepared through a series of well-defined steps. One common approach involves the reaction of 4-piperidone with tert-butyl dicarbonate to form the Boc-protected piperidine derivative. This intermediate is then coupled with a thiazole-containing reagent using standard coupling techniques such as Suzuki or Sonogashira coupling. Finally, the acetic acid moiety is introduced through esterification or direct carboxylation reactions. The detailed synthetic route and conditions are crucial for optimizing yield and purity, which are essential for both research and industrial applications.

The biological activities of 2-(2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1,3-thiazol-4-yl)acetic acid have been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages, making it a promising candidate for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease. Additionally, preclinical studies have indicated that 2-(2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1,3-thiazol-4-yl)acetic acid can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells.

The mechanism of action underlying these biological effects is multifaceted. The compound appears to modulate key signaling pathways involved in inflammation and cancer progression. For example, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in inflammation and immune responses. Furthermore, it can interfere with the mitogen-activated protein kinase (MAPK) pathway, which is often dysregulated in cancer cells. These findings highlight the potential of 2-(2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1,3-thiazol-4-yl)acetic acid as a lead compound for developing new therapeutic agents.

In addition to its therapeutic potential, 2-(2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1,3-thiazol-4-yl)acetic acid has also been explored for its use as a tool compound in biochemical research. Its ability to selectively modulate specific signaling pathways makes it valuable for studying the molecular mechanisms underlying various diseases. For instance, researchers have used this compound to investigate the role of NF-kB in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The safety profile of 2-(2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1,3-thiazol-4-yl)acetic acid is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, more extensive safety studies are needed to fully understand its long-term effects and potential side effects.

In conclusion, 2-(2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1,3-thiazol-4-yl)acetic acid (CAS No. 1000991-57-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new treatments for inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further solidifying its importance in the field.